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(2-Chlorophenyl)methanesulfonyl
Compound Name:
chloride

Cat. No.: B1271417

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Chlorophenyl)methanesulfonyl chloride, with the CAS Registry Number 77421-13-7, is a
sulfonyl chloride derivative.[1] Compounds of this class are characterized by the functional
group -SO2Cl and are valuable reactive intermediates in organic synthesis. They serve as key
precursors in the preparation of a variety of sulfur-containing compounds, including
sulfonamides and sulfonate esters, which are significant scaffolds in medicinal chemistry. The
presence of a chlorine atom on the phenyl ring influences the electronic properties and
reactivity of the molecule. This guide provides a comprehensive overview of the chemical
properties, synthesis, and reactivity of (2-Chlorophenyl)methanesulfonyl chloride.

Chemical and Physical Properties

A summary of the key physical and chemical properties of (2-Chlorophenyl)methanesulfonyl
chloride is presented in the table below.
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Property Value Reference(s)
Molecular Formula C7H6CI202S [2]
Molecular Weight 225.09 g/mol [2]
Melting Point 60 °C [2]
Boiling Point 321.2 °C at 760 mmHg [2]
Density 1.499 g/cm3 [2]
Flash Point 148 °C [2]

Not specified (typically a solid
Appearance
at room temperature)

. Reacts with water. Soluble in
Solubility ) [3]
many organic solvents.

Spectroscopic Data

Detailed spectroscopic data for (2-Chlorophenyl)methanesulfonyl chloride is not readily
available in the public domain. However, based on the structure and the properties of similar
compounds, the following characteristics can be expected:

'H NMR: The spectrum would likely show a singlet for the methylene (-CH2-) protons and a
complex multiplet pattern for the four aromatic protons on the disubstituted benzene ring.
ChemicalBook provides an entry for the 1H NMR spectrum, though access may require a
subscription.[1]

e 13C NMR: The spectrum would exhibit a peak for the methylene carbon and several peaks in
the aromatic region for the carbons of the benzene ring.

« Infrared (IR) Spectroscopy: As a sulfonyl chloride, the IR spectrum is expected to show
strong characteristic absorption bands for the S=0O stretching vibrations, typically in the
regions of 1370-1410 cm~* and 1166-1204 cm~1.[4]

o Mass Spectrometry: Predicted collision cross-section values for various adducts of the
molecule have been calculated, which can aid in its identification via ion mobility-mass
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spectrometry.[5]

Synthesis

While a specific, detailed experimental protocol for the synthesis of (2-
Chlorophenyl)methanesulfonyl chloride is not available in the searched literature, a
common method for the preparation of arylmethylsulfonyl chlorides is through the oxidative
chlorination of the corresponding thiol (mercaptan).

A plausible synthetic route is the oxidation of 2-chlorobenzyl mercaptan. Several reagents can
be employed for this transformation. A general and efficient method involves the use of
hydrogen peroxide and thionyl chloride.[6]

Experimental Workflow: Synthesis of (2-
Chlorophenyl)methanesulfonyl chloride

Starting Material

2-Chlorobenzyl mercaptan
( y 2 ) Reacts with

Reaction Product

In
Organic Solvent
(e.g., Acetonitrile)

H202, SOCI2

(Oxidative Chlorination) (2-Chlorophenyl)methanesulfonyl chlorlda

Click to download full resolution via product page

Caption: Plausible synthetic route for (2-Chlorophenyl)methanesulfonyl chloride.

General Experimental Protocol: Oxidative Chlorination
of a Thiol

Caution: This reaction should be performed in a well-ventilated fume hood, as toxic gases may
be evolved. Appropriate personal protective equipment (PPE), including gloves and safety
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glasses, should be worn.

To a stirred solution of the corresponding thiol (1 equivalent) in a suitable organic solvent
(e.g., acetonitrile), add hydrogen peroxide (H202) (typically 3 equivalents).[6]

e Cool the mixture in an ice bath.
o Slowly add thionyl chloride (SOCI2) (1 equivalent) to the reaction mixture.[6]
o Monitor the reaction progress by thin-layer chromatography (TLC).

» Upon completion, the reaction mixture is typically worked up by adding water and extracting
the product with an organic solvent.

e The organic layer is then dried over an anhydrous salt (e.g., Na2S0a), filtered, and the
solvent is removed under reduced pressure to yield the crude sulfonyl chloride.

e The product may be further purified by recrystallization or column chromatography.

Reactivity

(2-Chlorophenyl)methanesulfonyl chloride is an electrophilic compound, with the sulfur
atom being susceptible to nucleophilic attack. The sulfonyl chloride group is a good leaving
group, facilitating substitution reactions.

Reaction with Nucleophiles

It readily reacts with various nucleophiles, such as amines, alcohols, and water.

o Reaction with Amines: The reaction with primary or secondary amines yields the
corresponding sulfonamides. This is a widely used transformation in the synthesis of
pharmaceutical compounds.[7]

e Reaction with Alcohols: In the presence of a base, it reacts with alcohols to form sulfonate
esters.

o Hydrolysis: (2-Chlorophenyl)methanesulfonyl chloride reacts with water, likely to form the
corresponding sulfonic acid. Therefore, it should be handled under anhydrous conditions.[3]
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Signaling Pathway: Reaction with an Amine

Reactants

(2-Chlorophenyl)methanesulfonyl Primary or Secondary
chloride Amine (R-NH2 or R2NH)

Process

Nucleophilic Acyl
Substitution

N-substituted
(2-Chlorophenyl)methanesulfonamide

Click to download full resolution via product page
Caption: General reaction pathway with amines.

Representative Experimental Protocol: Synthesis of a
Sulfonamide

The following is a general procedure for the reaction of a sulfonyl chloride with an amine, often
referred to as the Hinsberg test for distinguishing primary, secondary, and tertiary amines.[8]

e |In atest tube, dissolve the amine (1 equivalent) in an aqueous solution of sodium hydroxide
(e.g., 10% NaOH).

e Add (2-Chlorophenyl)methanesulfonyl chloride (1.1 equivalents) to the mixture.

o Stopper the test tube and shake vigorously. The reaction is often exothermic, and cooling
may be necessary.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1271417?utm_src=pdf-body-img
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Amines/Reactivity_of_Amines/Amine_Reactions
https://www.benchchem.com/product/b1271417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» After the reaction is complete (indicated by the disappearance of the sulfonyl chloride), the
nature of the product will depend on the starting amine:

o Primary amine: The resulting sulfonamide is acidic and will dissolve in the basic solution.
Acidification of the solution will precipitate the sulfonamide.

o Secondary amine: The resulting sulfonamide is neutral and will precipitate from the basic
solution as an insoluble solid.

o Tertiary amine: No reaction occurs, and the unreacted amine will be recovered.

Safety and Handling

(2-Chlorophenyl)methanesulfonyl chloride is a hazardous chemical and should be handled
with appropriate safety precautions.

e Hazards: It is harmful if swallowed, in contact with skin, or if inhaled. It causes severe skin
burns and eye damage.[9]

o Handling: Use in a well-ventilated fume hood. Wear suitable protective clothing, gloves, and
eye/face protection. Avoid contact with water.

e Storage: Store in a cool, dry place in a tightly sealed container.

Conclusion

(2-Chlorophenyl)methanesulfonyl chloride is a versatile reagent in organic synthesis,
primarily utilized for the introduction of the (2-chlorophenyl)methanesulfonyl moiety. Its
reactivity with a wide range of nucleophiles makes it a valuable building block for the creation
of diverse molecular architectures, particularly in the field of drug discovery. Proper handling
and an understanding of its reactivity are crucial for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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